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Compound of Interest

(-)-Bis[(S)-1-phenylethyllamine
Compound Name:
hydrochloride

cat. No.: B1280086

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of (-)-
Bis[(S)-1-phenylethyl]amine hydrochloride, a chiral compound widely utilized in asymmetric
synthesis and chiral resolution. The information is compiled to assist researchers and
professionals in its effective application.

Physical Appearance and Form

(-)-Bis[(S)-1-phenylethyllamine hydrochloride is consistently described as a white solid.[1] It
is typically available in the form of a crystalline powder or crystals.[2][3]

Quantitative Physicochemical Data

The key physicochemical properties of (-)-Bis[(S)-1-phenylethylJamine hydrochloride are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C16H20CIN [11[4115]

Molecular Weight 261.79 g/mol [11[415]

Melting Point 261-263 °C [1][41[6]

Appearance WTidte crystalline or powdery 1G]
soli

Soluble in water and alcohol

Solubility [1]
solvents
Optical Rotation -73° (c=3, ethanol) [1112]
-37° (c=1, ethanol) [1]
N Inert atmosphere, Room
Storage Condition [1112]
Temperature

Note on Optical Rotation: Discrepancies in reported optical rotation values may be attributed to
variations in measurement conditions or sample purity.

Applications in Asymmetric Synthesis

(-)-Bis[(S)-1-phenylethyllamine hydrochloride serves as a critical tool in synthetic organic
chemistry. Its primary applications include:

o Chiral Resolution Reagent: It is employed to separate racemic compounds into their
constituent enantiomers, which is a crucial step in the production of optically active
pharmaceuticals.[2]

o Catalyst in Asymmetric Synthesis: The compound functions as a catalyst to stereoselectively
guide chemical reactions, leading to the desired chiral product.[1]

¢ Intermediate for Chiral Ligands: It is used in the preparation of other chiral compounds and
ligands, such as phosphoramidite ligands (e.g., Feringa ligand).[1][4]
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« Chiral Shift Agent: In NMR spectroscopy, it can be used as a chiral shift agent to determine
the enantiomeric purity of other chiral molecules.[4]

Logical Workflow: Application in Chiral Resolution

The following diagram illustrates the logical workflow of using (-)-Bis[(S)-1-phenylethyl]Jamine
hydrochloride as a chiral resolution agent.

Chiral Resolution Process
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'
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Caption: Workflow for chiral resolution using a resolving agent.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of (-)-Bis[(S)-1-
phenylethyllamine hydrochloride or its specific applications were not available in the initial
search results. It is generally prepared through chiral synthesis methods.[1] For specific
experimental procedures, researchers are advised to consult peer-reviewed chemical synthesis
journals and established laboratory manuals.

Safety Information

This compound is irritating to the eyes, respiratory system, and skin.[1] It is essential to handle
it with appropriate personal protective equipment, including gloves and eye/face protection, in a
well-ventilated area.[1] In case of eye contact, rinse immediately with plenty of water and seek
medical advice.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (-)-
Bis[(S)-1-phenylethyllamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280086#bis-s-1-phenylethyl-amine-hydrochloride-
physical-appearance-and-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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